3-Amino-5-fluoro-6-(2-fluorophenyl)picolinic acid
Cat. No. B8514748
M. Wt: 250.20 g/mol
InChI Key: AOWIVQYHDGLXIP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09079889B2
Procedure details
Method 2 was followed using 3-amino-5-fluoro-6-(2-fluorophenyl)picolinate (1.0 equiv.) and LiOH (5.0 equiv.) to give 3-amino-5-fluoro-6-(2-fluorophenyl)picolinic acid in 90% yield. LC/MS=251.1 (M+H), Rt=0.80 min.
Name
3-amino-5-fluoro-6-(2-fluorophenyl)picolinate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Yield
90%
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[C:3]([C:16]([O-:18])=[O:17])=[N:4][C:5]([C:9]2[CH:14]=[CH:13][CH:12]=[CH:11][C:10]=2[F:15])=[C:6]([F:8])[CH:7]=1.[Li+].[OH-]>>[NH2:1][C:2]1[C:3]([C:16]([OH:18])=[O:17])=[N:4][C:5]([C:9]2[CH:14]=[CH:13][CH:12]=[CH:11][C:10]=2[F:15])=[C:6]([F:8])[CH:7]=1 |f:1.2|
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Inputs
Step One
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Name
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3-amino-5-fluoro-6-(2-fluorophenyl)picolinate
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Quantity
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0 (± 1) mol
|
|
Type
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reactant
|
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Smiles
|
NC=1C(=NC(=C(C1)F)C1=C(C=CC=C1)F)C(=O)[O-]
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
[Li+].[OH-]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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NC=1C(=NC(=C(C1)F)C1=C(C=CC=C1)F)C(=O)O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 90% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
